Benzo[d]thiazol-2-yl(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C19H16F3N3O2S/c20-19(21,22)12-5-6-16(23-11-12)27-13-7-9-25(10-8-13)18(26)17-24-14-3-1-2-4-15(14)28-17/h1-6,11,13H,7-10H2
• InChI Key: ZPZMXXXTGQYTGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H16F3N3O2S
• Molecular Weight: 407.4 g/mol

Description

“Benzo[d]thiazol-2-yl(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)methanone” is a benzothiazole derivative. Benzothiazole derivatives have been highlighted for their synthetic developments and their in vitro and in vivo activity. They have shown promising results in the field of medicinal chemistry, particularly as anti-tubercular compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied extensively. The structure-activity relationships of these derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

Benzothiazole derivatives have been evaluated for their growth inhibitory activities at high concentrations up to 1000 μg mL −1 toward Pseudomonas aeruginosa. Some compounds showed moderate growth inhibitory activities in the concentration tested.

Scientific Research Applications

Anti-Inflammatory Properties

. These compounds were evaluated for anti-inflammatory activity. .

Anti-Tubercular Activity

. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. The new benzothiazole derivatives showed better inhibition potency against M. .

Antifungal Activity

. .

Mechanism of Action

Target of Action

The primary target of Benzo[d]thiazol-2-yl(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)methanone is DprE1 , a key enzyme in the biosynthesis of arabinans, which are critical components of the mycobacterial cell wall . The compound has shown potent inhibitory activity against Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, DprE1, and inhibits its function . This interaction disrupts the synthesis of arabinans, leading to a weakened cell wall and ultimately, the death of the bacterium .

Biochemical Pathways

The compound affects the arabinan biosynthesis pathway, which is crucial for the survival of Mycobacterium tuberculosis . By inhibiting DprE1, the compound disrupts this pathway, leading to the bacterium’s death .

Result of Action

The compound’s action results in the death of Mycobacterium tuberculosis . By inhibiting DprE1, the compound disrupts the arabinan biosynthesis pathway, leading to a weakened cell wall and ultimately, the death of the bacterium .

Future Directions

Benzothiazole derivatives, including “Benzo[d]thiazol-2-yl(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)methanone”, are a promising area of research in medicinal chemistry. Future research may focus on further understanding their mechanisms of action, optimizing their synthesis, and evaluating their efficacy and safety in more in-depth preclinical and clinical studies.